Cas no 2228945-87-5 (tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2228945-87-5
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6149521
• PubChem ID: 165622918
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propyl]carbamate
• 2228945-87-5
• EN300-1884314

• Inchi： 1S/C13H24N4O2/c1-9-7-16-17(5)11(9)10(6-14)8-15-12(18)19-13(2,3)4/h7,10H,6,8,14H2,1-5H3,(H,15,18)
• InChI Key： DFDZMLAKFUSYSZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=C(C)C=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate

Comprehensive Guide to tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228945-87-5)

tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228945-87-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 1,4-dimethyl-1H-pyrazole moiety, making it valuable for drug discovery and medicinal chemistry applications. Researchers and industry professionals frequently search for this compound due to its potential in developing novel therapeutic agents.

The growing interest in pyrazole derivatives and carbamate-protected amines has positioned tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate as a compound of significant scientific importance. Its structural characteristics make it particularly useful in the synthesis of biologically active molecules, addressing current research trends in targeted drug delivery and small molecule therapeutics. The compound's CAS number 2228945-87-5 serves as a crucial identifier for procurement and regulatory compliance in global markets.

From a chemical perspective, tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate demonstrates excellent stability under standard laboratory conditions, making it suitable for various synthetic applications. The tert-butyloxycarbonyl (Boc) protecting group in its structure is particularly valuable in peptide synthesis and medicinal chemistry, as it can be selectively removed under mild acidic conditions. This property aligns with current industry demands for green chemistry approaches and sustainable synthesis methods.

The pharmaceutical applications of CAS 2228945-87-5 are particularly noteworthy in the context of modern drug discovery. As researchers increasingly focus on kinase inhibitors and signal transduction modulators, the 1,4-dimethyl-1H-pyrazole component of this compound offers valuable structural features for interaction with biological targets. This has led to growing interest in the compound from both academic researchers and pharmaceutical developers working on personalized medicine approaches.

Market analysis indicates steady demand for tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate across North America, Europe, and Asia-Pacific regions. The compound's versatility in medicinal chemistry applications has made it a sought-after building block in pharmaceutical research. Current trends in AI-assisted drug discovery and computational chemistry have further increased interest in such specialized intermediates, as they serve as valuable inputs for virtual screening and molecular modeling studies.

Quality control and characterization of CAS 2228945-87-5 typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing has made proper characterization of such intermediates increasingly important in the industry.

Storage and handling recommendations for tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate follow standard protocols for sensitive organic compounds. The material should be stored in a cool, dry environment, protected from moisture and light. These precautions maintain the compound's stability and shelf life, which are critical considerations for research laboratories and production facilities implementing good laboratory practices (GLP).

Recent scientific literature highlights the potential of pyrazole-containing compounds like tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate in addressing current challenges in medicinal chemistry. The compound's structural features make it particularly interesting for research into allosteric modulators and protein-protein interaction inhibitors, which represent cutting-edge areas in drug discovery. This aligns with the pharmaceutical industry's focus on developing treatments for complex diseases.

The synthesis of CAS 2228945-87-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize atom economy and reduction of hazardous byproducts, reflecting the chemical industry's commitment to sustainable practices. These considerations are increasingly important to researchers seeking environmentally friendly synthetic routes.

In conclusion, tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228945-87-5) represents an important intermediate in contemporary pharmaceutical research. Its unique structural features and versatile applications position it as a valuable tool for scientists working at the forefront of drug discovery and medicinal chemistry. As research continues to explore new therapeutic avenues, compounds like this will likely play an increasingly important role in the development of next-generation pharmaceutical agents.